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Compound of Interest

Compound Name: 6-Chloro-3,3-dimethylindoline

CAS No.: 1368462-49-0

Cat. No.: B2761948

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter

novel or sparsely documented compounds. 6-Chloro-3,3-dimethylindoline (CAS No.

1368462-49-0) represents such a molecule—a valuable heterocyclic scaffold with significant

potential, yet without a comprehensive, publicly available Safety Data Sheet (SDS).[1] This

guide is crafted not as a replacement for a formal, empirically derived SDS, but as an in-depth

safety and handling framework for researchers, scientists, and drug development

professionals. By leveraging data from structurally analogous compounds and adhering to the

foundational principles of chemical safety, we can construct a robust, proactive approach to its

handling. This document synthesizes predictive analysis with established safety protocols to

ensure that laboratory operations can proceed with the highest degree of safety and scientific

integrity.

Section 1: Chemical Identity and Predicted
Physicochemical Properties
Understanding a molecule's physical and chemical properties is the cornerstone of predicting

its behavior, both in a reaction vessel and in the event of an unintended exposure. The

structure of 6-Chloro-3,3-dimethylindoline, featuring a chlorinated benzene ring fused to a
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dimethylated pyrrolidine ring, suggests specific characteristics regarding its solubility, reactivity,

and bioavailability.

While experimental data for the target compound is limited, we can extrapolate key parameters

from closely related structures available in public databases. This comparative analysis

provides a strong foundation for our safety assessment.

Table 1: Physicochemical Properties of 6-Chloro-3,3-dimethylindoline and Structural Analogs
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Property
6-Chloro-3,3-
dimethylindoli
ne

6-Chloroindole
(Analog)

6-Chloro-5-
fluoro-3,3-
dimethyl-
indoline
(Analog)

Rationale &
Implication

Molecular

Formula
C₁₀H₁₂NCl[1] C₈H₆ClN[2] C₁₀H₁₁ClFN[3]

Provides exact
atomic
composition.

Molecular Weight 181.66 g/mol [1] 151.59 g/mol [2] 199.65 g/mol [3]

Affects molar

calculations and

potential for

aerosolization.

XLogP3

(Predicted)

~3.0-3.5

(Estimated)
3.2[2] 3.5[3]

A value >3

suggests

moderate

lipophilicity and

low water

solubility,

indicating

potential for

absorption

through skin and

persistence.

Hydrogen Bond

Donors
1 (Amine N-H) 1[2] 1[3]

Influences

intermolecular

interactions and

solubility.

Hydrogen Bond

Acceptors
1 (Nitrogen) 0[2] 2[3]

Influences

solubility in polar

solvents.

| Topological Polar Surface Area (TPSA) | ~12-16 Å² (Estimated) | 15.8 Å²[2] | 12 Å²[3] | Low

TPSA (<40 Å²) is associated with good cell permeability and potential for crossing biological

barriers. |
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The consensus from this data points to a moderately lipophilic solid with low aqueous solubility,

a profile that necessitates careful handling to prevent skin contact and inhalation of dusts.

Section 2: A Predictive Hazard Identification and
GHS Classification
Without empirical toxicological data, a provisional hazard profile must be constructed by

examining the known hazards of its core chemical motifs: the chlorinated aromatic system and

the indoline structure. Numerous chlorinated heterocyclic compounds are classified as irritants.

[2][4]

The logical workflow for this predictive assessment is as follows:
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Hazard Assessment Workflow

Identify Target Molecule:
6-Chloro-3,3-dimethylindoline

Analyze Structural Analogs
(e.g., 6-Chloroindole, Chloroquinolines)

Find related structures

Extract Known GHS Classifications
(H315, H319, H335, H302)

Review safety data

Synthesize Data to Form a
Provisional Hazard Profile

Consolidate hazards

Assign Precautionary GHS Pictograms

Translate to warnings

Develop Handling Protocols

Implement controls

Click to download full resolution via product page

Caption: Hazard Assessment Workflow for Novel Compounds.

Based on recurring classifications for similar molecules, the following provisional GHS

classification is advised until empirical data becomes available.[2][4][5]
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Table 2: Provisional GHS Hazard Classification | Hazard Class | Hazard Statement Code |

Statement | GHS Pictogram | Rationale | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral | H302

(Category 4) | Harmful if swallowed |

ngcontent-ng-c1989010908="" class="ng-star-inserted">

| Common classification for similar heterocyclic compounds.[5] | | Skin Corrosion/Irritation |
H315 (Category 2) | Causes skin irritation | | Chlorinated aromatics are frequently skin irritants.
[2] | | Serious Eye Damage/Irritation | H319 (Category 2) | Causes serious eye irritation |

ngcontent-ng-c1989010908="" class="ng-star-inserted">

| A standard warning for most laboratory chemicals, especially irritants.[2] | | STOT - Single
Exposure | H335 (Category 3) | May cause respiratory irritation |

ngcontent-ng-c1989010908="" class="ng-star-inserted">

| Assumed for fine powders/dusts which can irritate the respiratory tract. |

Signal Word:Warning

Section 3: Proactive First-Aid Protocols
The immediacy and correctness of first aid are critical in mitigating harm from chemical

exposure. The protocols below are based on the predicted hazards of irritation and acute

toxicity.

Emergency Response Flowchart for Accidental
Exposure
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Exposure Type

Immediate Action

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Flush skin with copious water

for at least 15 minutes.

Flush eyes with water for at
least 15 minutes, lifting eyelids.

Remove contact lenses if possible.

Move to fresh air immediately.
If breathing is difficult,

provide respiratory support.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention.

Bring SDS/Chemical Info.

Click to download full resolution via product page

Caption: Emergency Response Protocol Flowchart.

Detailed First-Aid Methodologies
In Case of Skin Contact: Immediately brush off any solid chemical with a gloved hand.[6]

Remove all contaminated clothing and flush the affected skin area with large amounts of

water for a minimum of 15 minutes.[6][7] If irritation develops or persists, seek medical

attention. The causality is clear: the lipophilic nature of the compound suggests it can

partition into the skin, and immediate, prolonged flushing is necessary to physically remove it

and minimize absorption.

In Case of Eye Contact: The eyes are highly sensitive. Immediately begin to irrigate the

affected eye with copious amounts of water for at least 15 minutes, making sure to

occasionally lift the upper and lower eyelids to ensure thorough rinsing behind them.[7][8]

Remove contact lenses if present and easy to do so.[8] Seek immediate medical attention

regardless of the apparent severity.[7]
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In Case of Inhalation: Move the individual to fresh air at once.[7] If breathing is difficult or has

stopped, trained personnel should provide artificial respiration or administer oxygen. Keep

the person warm and at rest.[7] This is a critical step as respiratory irritation can compromise

oxygen exchange.

In Case of Ingestion: Rinse the mouth thoroughly with water.[5] Never give anything by

mouth to an unconscious person and do not induce vomiting, as this can lead to aspiration of

the chemical into the lungs.[9] Call a poison control center or physician immediately.

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)
A self-validating system of exposure control relies on the "Hierarchy of Controls," which

prioritizes eliminating hazards over relying on PPE.

Engineering Controls: The primary engineering control for a compound like this, which is a

solid that can form dust, is to handle it within a certified chemical fume hood. This contains

any aerosols or dusts at the source, protecting the operator. Ensure adequate ventilation in

all storage and handling areas.[10]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all work involving this chemical. This includes designating specific areas for its use and

ensuring personnel are trained on its specific (predicted) hazards.

Personal Protective Equipment (PPE): PPE is the final line of defense. The selection must be

based on the potential routes of exposure.

PPE Selection Logic Tree
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Required PPE

Task Assessment

Weighing Solid

Handling powder

Making/Transferring
Solution

Handling liquid

Standard Lab Coat
Nitrile Gloves

Chemical Safety Goggles
(ANSI Z87.1)

Work in Fume Hood
(No respirator needed)

Face Shield
(in addition to goggles)

If splash risk exists

Click to download full resolution via product page

Caption: PPE Selection Logic Tree for Laboratory Tasks.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Protocol

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU)
or NIOSH (US) standards.
A face shield should be
worn over goggles if there
is a significant splash
hazard.[11][12]

Protects against splashes
and dust, addressing the
predicted serious eye
irritation (H319).

Skin Protection

Standard laboratory coat.

Chemical-resistant gloves

(e.g., Nitrile) inspected before

use.[10]

Protects against skin contact,

addressing the predicted skin

irritation (H315). Gloves must

be changed immediately if

contaminated.

Respiratory Protection

Not typically required if work is

conducted within a certified

chemical fume hood.

The fume hood provides

primary respiratory protection

against dusts and vapors,

addressing the predicted

respiratory irritation (H335).

| Hand Hygiene | Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[13] | A critical administrative and personal control to prevent inadvertent

ingestion or cross-contamination. |

Section 5: Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling Protocol
Ventilation: All handling should occur in a well-ventilated area, preferably a chemical fume

hood.[10]

Dust and Aerosol Avoidance: Avoid the formation and inhalation of dust and aerosols.[10]

Use techniques like carefully weighing on a tared weigh paper within the hood.
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Ignition Sources: Keep away from heat and sources of ignition.[14] While not predicted to be

flammable, this is good practice.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after use.[5] Contaminated work clothing should not be allowed out of the workplace.[8]

Storage Protocol
Container: Store in the original, tightly closed container.[10][15] Suitable materials include

polyethylene or polypropylene.[13]

Conditions: Keep in a dry, cool, and well-ventilated place.[10][15] Protect from direct sunlight.

Incompatibilities: Store away from strong oxidizing agents and strong acids, as these could

potentially react with the amine functionality of the indoline ring.[15][16]

Section 6: Fire-Fighting and Accidental Release
Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[9][12] A water spray can be used to cool containers but may scatter material.

[17]

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen chloride (HCl) gas.

Protective Equipment: Fire-fighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[10][17]

Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel. Ensure adequate ventilation. Wear

the full PPE described in Section 4. Avoid breathing dust.[10]

Containment: Prevent the spill from entering drains or waterways.[10]
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Clean-up: For a solid spill, carefully sweep or scoop up the material without creating dust.

Place into a suitable, labeled container for disposal.[10] For a liquid spill (if dissolved in a

solvent), absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Final Decontamination: Clean the spill area thoroughly with a suitable solvent and then soap

and water. Dispose of all contaminated materials as hazardous waste.

Conclusion
While 6-Chloro-3,3-dimethylindoline is a promising molecule for research and development,

its handling demands a cautious and informed approach. This guide provides a comprehensive

framework based on predictive analysis of its chemical structure and data from known analogs.

The core principles are to treat this compound as harmful if swallowed, a skin and eye irritant,

and a potential respiratory irritant. By implementing robust engineering controls, adhering to

strict handling protocols, and utilizing appropriate personal protective equipment, researchers

can work with this compound safely and effectively. This document should be used as a living

guide, to be updated if and when empirical toxicological data becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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